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Compound Focus: 1-Tetradecanol

Cat. No.: S562632

Solubility and Key Physical-Chemical Properties

The table below summarizes the core solubility data and essential physical-chemical properties of 1-

Tetradecanol that are critical for experimental design.

Property Value Conditions /| Notes Source
Water Solubility 0.71 mg/L 20°C, pH 7 [1]
0.00013 g/L (0.13 mg/L) 23°C [2]
0.000191 mg/mL (0.191 mg/L) 25°C [3]
Solubility in Organic Miscible Methanol, n-Hexane, [1]
Solvents Acetone
Soluble 10% Chloroform [2]
Soluble Ethanol, Diethyl ether [3] [4]
Log P (Octanol-Water) 5.75 Indicates high [1]
lipophilicity
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Property Value Conditions / Notes Source
Melting Point (°C) 35-39°C Often listed as 38 °C [1]1[2]
[4]
Physical State White, low-melting crystalline solid At room temperature [1] [5]
or flakes

The slight variations in reported water solubility values are likely due to different experimental temperatures

and methodologies. The consistent high Log P value confirms its strongly hydrophobic nature [1].

Experimental Contexts and Protocols

The solubility profile of 1-Tetradecanol makes it suitable for specific advanced material and drug delivery
applications. A key protocol involves its microencapsulation for integration into fabrics, which demonstrates

a practical application of its properties.
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Start: Emulsion Pr@

Emulsify 1-Tetradecanol
with SLS in aqueous solution

Add prepolymer solution
(Urea, Ammonium Chloride)

Add Formaldehyde
and Acetic Acid

In-situ Polymerization
(3-4 hours, 60°C)

Cool, Filter,
and Dry Microcapsules

End: TD Microcapsules Obtained

Click to download full resolution via product page
Experimental workflow for 1-Tetradecanol microencapsulation via in-situ polymerization.

This synthesis process results in microcapsules with a particle size of approximately 0.49 pm and a zeta

potential of -42.7 mV, indicating good colloidal stability [6].
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Implications for Research and Development

The fundamental properties of 1-Tetradecanol directly enable its use in various scientific and industrial
fields:

¢ Drug Delivery Systems: Its high lipophilicity and solid-state nature at room temperature, coupled
with a phase change temperature close to human skin temperature (around 37°C), make it an
excellent candidate for fabricating temperature-regulated drug release systems [6] [5]. It can be
used to fill the hollow interiors of nanocarriers like gold nanocages for theranostic applications [2] [5].

e Material Science: As an organic Phase Change Material (PCM), 1-Tetradecanol can be
incorporated into textiles to create thermoregulating fabrics or used in thermal energy storage for
buildings and batteries [6].

e Cosmetics and Syntheses: It is widely used as an emollient in cold creams and lotions and serves
as a chemical intermediate in the synthesis of surfactants like sulfated alcohols [5] [4].

Practical Handling and Safety Notes

For laboratory work, please consider the following:

e Handling: It is a combustible solid with a flash point above 110°C [1] [2]. Personal protective
equipment, including a dust mask, eyeshields, and gloves, is recommended [2].

e Environmental Fate: Due to its high Log P value, 1-Tetradecanol is classified as a "Forever
chemical" with potential bioaccumulation concerns. Its high vapor pressure also indicates a potential
for volatilization during application [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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